1-(Furan-2-yl)-N,N,N',N',N'',N''-hexamethylmethanetriamine

• CAS No.: 273928-12-4
• Molecular Formula: C11H21N3O
• Molecular Weight: 211.30 g/mol
• IUPAC Name: 1-(furan-2-yl)-N,N,N',N',N",N"-hexamethylmethanetriamine
• InChI: InChI=1S/C11H21N3O/c1-12(2)11(13(3)4,14(5)6)10-8-7-9-15-10/h7-9H,1-6H3
• InChI Key: WEUFBGMPXFOVEL-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C(C1=CC=CO1)(N(C)C)N(C)C

Description

1-(Furan-2-yl)-N,N,N’,N’,N’‘,N’'-hexamethylmethanetriamine is an organic compound featuring a furan ring attached to a hexamethylmethanetriamine moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(Furan-2-yl)-N,N,N’,N’,N’‘,N’'-hexamethylmethanetriamine typically involves the reaction of furan derivatives with hexamethylmethanetriamine under specific conditions. One common method involves the use of a furan derivative, such as furan-2-carbaldehyde, which reacts with hexamethylmethanetriamine in the presence of a catalyst to form the desired compound .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include steps such as purification and crystallization to obtain the final product in a usable form .

Chemical Reactions Analysis

Types of Reactions

1-(Furan-2-yl)-N,N,N’,N’,N’‘,N’'-hexamethylmethanetriamine can undergo various chemical reactions, including:

Oxidation: The furan ring can be oxidized to form furan derivatives with different functional groups.

Reduction: The compound can be reduced to form different reduced forms of the furan ring.

Substitution: The furan ring can undergo substitution reactions with various reagents to form substituted furan derivatives.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate for oxidation, reducing agents like sodium borohydride for reduction, and various nucleophiles for substitution reactions. The conditions for these reactions typically involve controlled temperatures and solvents to ensure the desired outcome .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation of the furan ring can lead to the formation of furan-2-carboxylic acid, while reduction can yield tetrahydrofuran derivatives .

Scientific Research Applications

1-(Furan-2-yl)-N,N,N’,N’,N’‘,N’'-hexamethylmethanetriamine has several scientific research applications, including:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties and as a precursor for drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 1-(Furan-2-yl)-N,N,N’,N’,N’‘,N’'-hexamethylmethanetriamine involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to certain enzymes or receptors, thereby modulating their activity. The exact molecular targets and pathways involved can vary depending on the specific application and context .

Comparison with Similar Compounds

Similar Compounds

1-(Furan-2-yl)propan-1-one: A furan derivative used in various synthetic applications.

2,5-Furandicarboxylic acid: Another furan derivative with applications in polymer production.

Furan-2-carbaldehyde: A precursor in the synthesis of various furan-based compounds

Uniqueness

1-(Furan-2-yl)-N,N,N’,N’,N’‘,N’'-hexamethylmethanetriamine is unique due to its hexamethylmethanetriamine moiety, which imparts distinct chemical properties and reactivity compared to other furan derivatives. This uniqueness makes it valuable for specific applications in research and industry .